Cas no 1210671-49-0 (methyl 4-{1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}benzoate)

• Product Name: methyl 4-{1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}benzoate
• CAS No: 1210671-49-0
• MF: C₂₄H₂₁FN₂O₅S
• MW: 468.497348546982
• CID: 6404136
• PubChem ID: 45573490
• Update Time: 2025-05-19

methyl 4-{1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}benzoate
• SCHEMBL5021848
• methyl 4-[[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]carbamoyl]benzoate
• AKOS024521277
• methyl 4-{[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]carbamoyl}benzoate
• 1210671-49-0
• VU0522850-1
• F5833-3596
• methyl 4-((1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)carbamoyl)benzoate

• Inchi： 1S/C24H21FN2O5S/c1-32-24(29)18-6-4-17(5-7-18)23(28)26-20-11-8-16-3-2-14-27(22(16)15-20)33(30,31)21-12-9-19(25)10-13-21/h4-13,15H,2-3,14H2,1H3,(H,26,28)
• InChI Key： DLPGJNYUXAVKJN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1C2C=C(C=CC=2CCC1)NC(C1C=CC(C(=O)OC)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 468.11552111g/mol
• Monoisotopic Mass: 468.11552111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on methyl 4-{1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}benzoate

Methyl 4-{1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}benzoate (CAS No. 1210671-49-0): A Comprehensive Overview

Methyl 4-{1-(4-fluorobenzenesulfonyl-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}benzoate) is a sophisticated organic compound characterized by its intricate molecular architecture and potential applications in pharmaceutical research. With a CAS number of 1210671-49-0, this compound has garnered attention in the scientific community due to its structural complexity and the unique functionalities it possesses. This article provides an in-depth exploration of the compound's chemical properties, synthesis methods, and its emerging role in biomedical research.

The molecular structure of Methyl 4-{1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}benzoate is a testament to the ingenuity of modern organic chemistry. The presence of multiple heterocyclic rings and functional groups makes it a versatile scaffold for drug discovery. Specifically, the 4-fluorobenzenesulfonyl moiety introduces a fluorine atom, which is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature is particularly valuable in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

The core of the molecule is the 1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl group, which contributes to the compound's solubility and bioavailability. Quinoline derivatives have long been recognized for their pharmacological properties, with several FDA-approved drugs featuring this scaffold. The incorporation of a carbamoyl group further modulates the electronic properties of the molecule, allowing for fine-tuning of its interactions with biological targets. This dual functionality makes Methyl 4-{1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}benzoate a promising candidate for further investigation.

In terms of synthesis, Methyl 4-{1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}benzoate can be prepared through a multi-step process involving condensation reactions and cyclization steps. The synthesis typically begins with the preparation of the tetrahydroquinoline core through a Pomeranz-Fritsch reaction or similar methods. Subsequent functionalization with the 4-fluorobenzenesulfonyl group and carbamoylation completes the molecular framework. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions can be employed to enhance yield and purity.

The compound's potential applications in pharmaceutical research are vast. Its structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Recent studies have highlighted its potential in inhibiting kinases and other enzymes involved in cancer progression. The fluorine atom in the 4-fluorobenzenesulfonyl group enhances binding affinity by participating in hydrogen bonding and van der Waals interactions with biological targets. This has led to interest in using Methyl 4-{1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}benzoate as a lead compound for further derivatization.

Moreover, the compound's solubility and stability make it suitable for formulation into various drug delivery systems. Researchers are exploring its use in prodrugs designed to improve bioavailability and reduce toxicity. The carbamoyl group also provides a site for further chemical modification, allowing for the creation of analogs with enhanced pharmacological properties. These modifications can be tailored to optimize pharmacokinetic profiles and target specificity.

The role of Methyl 4-{1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}benzoate in drug discovery is further underscored by its ability to interact with multiple biological targets simultaneously. This polypharmacicity can be advantageous in treating complex diseases that involve multiple pathways or mechanisms. For instance, studies have shown that quinoline derivatives can modulate both enzymatic and non-enzymatic targets relevant to cancer biology. The combination of these effects makes Methyl 4-{1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcarbamoyl}benzoate a promising candidate for therapeutic intervention.

In conclusion，Methyl 4-{1-(4-fluorobenzenesulfonyl-1，2，3，4-tetrahydroquinolin -7 -y lcarbam oy l}b enzoate) (CAS No.< strong>1210671 -49 -0 ) represents a significant advancement in medicinal chemistry。 Its intricate molecular design， coupled with its potential applications in drug development， positions it as a valuable asset in ongoing biomedical research。 As our understanding of disease mechanisms continues to evolve， compounds like Methyl 4-{1-(< strong > 4 -fluoro ben zenes ulfo ny l strong >)-< strong > 1 ，2 ，3 ， ４ -tetra hy droquino lin -７ -y lca rbam o y l strong >}< strong >b en zo ate strong >) will undoubtedly play a crucial role in shaping future therapeutic strategies。